3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide

• IUPAC Name: 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C11H7Cl3N2O2S/c12-8-2-1-7(5-9(8)13)19(17,18)16-11-3-4-15-6-10(11)14/h1-6H,(H,15,16)
• InChI Key: RPKGHMYTFYRIJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NC2=C(C=NC=C2)Cl)Cl)Cl
• Molecular Formula: C11H7Cl3N2O2S
• Molecular Weight: 337.6 g/mol

Description

3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide, also known as DCPCBS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, DCPCBS has been found to have unique properties that make it suitable for a range of research applications beyond its traditional use as a drug. In

Scientific Research Applications

3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has been found to have a range of scientific research applications, including as a tool for studying ion channels and transporters, as well as for investigating the role of sulfonamides in biological systems. 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has been shown to selectively inhibit a specific type of ion channel called the acid-sensing ion channel (ASIC), which has implications for pain management and neurological disorders. Additionally, 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has been used to study the transport of amino acids across cell membranes, which has implications for metabolic disorders and cancer research.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide involves its interaction with the ASIC ion channel, which is found in sensory neurons and is involved in pain sensation. 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide binds to a specific site on the ion channel and inhibits its activity, which reduces the transmission of pain signals. Additionally, 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has been shown to inhibit the transport of amino acids across cell membranes by binding to specific transporters and blocking their activity.
Biochemical and Physiological Effects:
3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects, including the inhibition of pain sensation, the modulation of ion channel activity, and the inhibition of amino acid transport. These effects have implications for the treatment of pain, neurological disorders, metabolic disorders, and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide in lab experiments is its selectivity for the ASIC ion channel, which allows for precise manipulation of pain sensation. Additionally, 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide has a well-characterized mechanism of action and has been extensively studied, making it a reliable tool for scientific research. However, one limitation of using 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research involving 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide, including the development of new analogs with improved selectivity and potency, the investigation of its effects on other ion channels and transporters, and the exploration of its potential as a therapeutic agent for pain and neurological disorders. Additionally, 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide may have applications in the development of new drugs for cancer and metabolic disorders. Further research is needed to fully understand the potential of 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide for scientific research and therapeutic applications.

Synthesis Methods

3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 3-chloro-4-nitroaniline with 3-chloropyridine-4-amine in the presence of a reducing agent such as iron powder. The resulting product is then treated with benzenesulfonyl chloride to obtain 3,4-dichloro-N-(3-chloropyridin-4-yl)benzenesulfonamide. This synthesis method has been optimized over the years to improve the yield and purity of the final product.